3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 10-(4-chlorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C17H14ClN3O4/c1-17-9-14(13-8-12(21(23)24)6-7-15(13)25-17)19-16(22)20(17)11-4-2-10(18)3-5-11/h2-8,14H,9H2,1H3,(H,19,22)
• InChI Key: JAEKJKKECDNXAW-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=O)N2C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14ClN3O4
• Molecular Weight: 359.8 g/mol

Description

3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C17H14ClN3O4 and its molecular weight is 359.77. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Properties

. Researchers have investigated their potential as agents to combat microbial infections. These compounds may serve as leads for developing new antibiotics or antifungal drugs.

Antitumor Activity

. Their ability to inhibit tumor growth or induce apoptosis in cancer cells makes them intriguing candidates for further study. Researchers explore their mechanisms of action and evaluate their efficacy against various cancer types.

Insecticidal and Larvicidal Effects

. These compounds could be valuable in pest control, especially against agricultural pests or disease vectors. Investigating their impact on insect physiology and ecology is crucial for practical applications.

Herbicidal Potential

. These compounds may interfere with plant growth or metabolism, making them potential herbicides. Understanding their selectivity, mode of action, and environmental impact is essential for safe and effective use.

Ionic Liquids and Polymers

. Ionic liquids are versatile solvents, while polymers based on these derivatives can have diverse material properties. Researchers investigate their synthesis, stability, and applications in materials science.

Supramolecular Chemistry

. Their unique structures and functional groups enable the design of intricate supramolecular assemblies. Researchers explore their self-assembly behavior and potential applications.